Cas no 1539004-61-9 (2-Methyl-2-(pyrrolidin-3-yl)propanoic acid)

• Product Name: 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid
• CAS No: 1539004-61-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6166442
• PubChem ID: 82652022
• Update Time: 2025-11-04

2-Methyl-2-(pyrrolidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1539004-61-9
• SCHEMBL16849096
• EN300-6829728
• 2-methyl-2-(pyrrolidin-3-yl)propanoic acid
• 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid

• Inchi： 1S/C8H15NO2/c1-8(2,7(10)11)6-3-4-9-5-6/h6,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： DBVKSSYWZMNGIQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1CNCC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid

Introduction to 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid (CAS No. 1539004-61-9)

2-Methyl-2-(pyrrolidin-3-yl)propanoic acid (CAS No. 1539004-61-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, combines a methyl-substituted propanoic acid moiety with a pyrrolidine ring, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the pyrrolidin-3-yl group introduces a distinct pharmacophoric feature, which has been explored in the development of novel therapeutic agents.

The compound's molecular structure, consisting of a branched aliphatic chain linked to a nitrogen-containing heterocycle, suggests potential interactions with biological targets such as enzymes and receptors. Such structural motifs are frequently investigated for their ability to modulate biological pathways, making 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid a valuable candidate for further pharmacological studies.

In recent years, there has been growing interest in the development of small molecules that incorporate pyrrolidine derivatives due to their broad spectrum of biological activities. The pyrrolidin-3-yl substituent, in particular, has been identified as a key structural element in several drug candidates that exhibit properties such as receptor binding affinity and metabolic stability. This has spurred research into optimizing the synthesis and applications of compounds like 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid, aiming to harness its potential in drug discovery.

The synthesis of 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include the formation of the pyrrolidine ring followed by its functionalization with a methyl-substituted propanoic acid side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic and industrial settings.

One of the most compelling aspects of 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid is its utility as a building block for more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological properties. For instance, modifications to the methyl group or the pyrrolidine ring have been explored to improve solubility, bioavailability, and target specificity. Such efforts align with current trends in medicinal chemistry aimed at creating next-generation therapeutics with improved efficacy and reduced side effects.

The growing body of literature on pyrrolidine-containing compounds underscores their significance in modern drug development. Several studies have demonstrated the potential of these molecules in treating conditions such as neurological disorders, inflammation, and infectious diseases. The unique structural features of 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid, including its chiral center and nitrogen-rich heterocycle, make it an attractive scaffold for designing molecules with tailored biological activities.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising candidates derived from 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid. These computational approaches allow researchers to predict binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. By integrating experimental data with computational models, scientists can refine their understanding of how this compound interacts with cellular machinery.

The role of bioconjugation strategies has also been highlighted in recent research involving 2-Methyl-2-(pyrrolidin-3-yl)propanoic acid. By linking this compound to other bioactive molecules or imaging agents, researchers aim to develop novel therapeutic modalities such as targeted drug delivery systems or diagnostic tools. Such innovations represent a significant step forward in personalized medicine and precision therapeutics.

In conclusion, 2-Methyl - - - - ( py r o l l id i n - - - - 3 - y l ) p r o p a n o i c ac i d ( C A S N o . 1 5 3 9 0 0 4 - 6 1 - 9 ) s h o w s c r e d i b l e p o t e n t i a l i n t h e f i e l d o f p h a r m a c e u t i c a l d e v e l o p m e n t . T h i s c o m p o u n d ' s u n i q u e s t r u c t u r e , c o m b i n i n g a m e t h y l - s u b s t i t u t e d p r o p a n o i c ac i d moiety w i t h a p y r r o l i d i n e ring , makes it an invaluable intermediate for synthesizing bioactive molecules. The ongoing research into its pharmacological properties and synthetic applications underscores its importance as a tool for advancing therapeutic innovation.